2-{[(5-Chloro-2-methoxyphenyl)sulfonyl]amino}benzoic acid

• IUPAC Name: 2-[(5-chloro-2-methoxyphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C14H12ClNO5S/c1-21-12-7-6-9(15)8-13(12)22(19,20)16-11-5-3-2-4-10(11)14(17)18/h2-8,16H,1H3,(H,17,18)
• InChI Key: JJMTYWODYMZECG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NC2=CC=CC=C2C(=O)O
• Molecular Formula: C14H12ClNO5S
• Molecular Weight: 341.8 g/mol

Description

2-{[(5-Chloro-2-methoxyphenyl)sulfonyl]amino}benzoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is also known as N-(5-chloro-2-methoxybenzenesulfonyl)-2-aminobenzoic acid or N-(5-chloro-2-methoxyphenyl)sulfonyl-2-aminobenzoic acid. This compound is a white to off-white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors in the body .

Mode of Action

It’s known that such compounds often interact with their targets through a variety of mechanisms, including binding to active sites, altering protein conformation, or modulating signal transduction pathways .

Biochemical Pathways

Similar compounds have been known to influence various biochemical pathways, including those involved in inflammation, pain perception, and cellular signaling .

Pharmacokinetics

Similar compounds are often well absorbed, widely distributed in the body, metabolized in the liver, and excreted in the urine .

Result of Action

Similar compounds have been known to exert various effects at the molecular and cellular level, including modulation of enzyme activity, alteration of cell signaling, and regulation of gene expression .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other substances can affect the compound’s solubility, stability, and interaction with its targets .

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[(5-Chloro-2-methoxyphenyl)sulfonyl]amino}benzoic acid in lab experiments include its high purity, stability, and solubility in water and organic solvents. The compound can be easily synthesized in the laboratory using simple and cost-effective methods. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 2-{[(5-Chloro-2-methoxyphenyl)sulfonyl]amino}benzoic acid. One potential direction is to investigate its potential use as a therapeutic agent for the treatment of various diseases such as rheumatoid arthritis, cancer, and bacterial infections. Another direction is to explore the structure-activity relationship of the compound and its derivatives to identify more potent and selective inhibitors of the COX enzyme and the NF-κB signaling pathway. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential toxicity.

Synthesis Methods

The synthesis of 2-{[(5-Chloro-2-methoxyphenyl)sulfonyl]amino}benzoic acid can be achieved via different methods. One of the most commonly used methods is the reaction of 5-chloro-2-methoxybenzenesulfonyl chloride with 2-aminobenzoic acid in the presence of a suitable base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform at room temperature or under reflux conditions.

Scientific Research Applications

2-{[(5-Chloro-2-methoxyphenyl)sulfonyl]amino}benzoic acid has been extensively studied for its potential applications in various fields of scientific research. It has been reported to possess anti-inflammatory, anti-tumor, and anti-microbial activities. The compound has been evaluated for its potential use as a therapeutic agent for the treatment of various diseases such as rheumatoid arthritis, cancer, and bacterial infections.